Cas no 1804007-18-8 (4-(Chloromethyl)-2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine)

• Product Name: 4-(Chloromethyl)-2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine
• CAS No: 1804007-18-8
• MF: C₉H₉ClF₃NO₂
• MW: 255.621472120285
• CID: 4838446
• Update Time: 2025-06-13

4-(Chloromethyl)-2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H9ClF3NO2/c1-5-6(3-10)7(16-9(11,12)13)4-14-8(5)15-2/h4H,3H2,1-2H3
• InChI Key： BEYABPLRRIXOQB-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=C(C=1C)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 3.1
• Topological Polar Surface Area: 31.4

Additional information on 4-(Chloromethyl)-2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 4-(Chloromethyl)-2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1804007-18-8)

4-(Chloromethyl)-2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine, with the CAS number 1804007-18-8, is a specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound is characterized by its unique structural features, including a chloromethyl group, a methoxy substituent, and a trifluoromethoxy moiety, which contribute to its versatile reactivity and potential applications. Researchers and industry professionals are increasingly interested in this molecule due to its potential role in the development of novel bioactive compounds and advanced materials.

The growing demand for pyridine derivatives in drug discovery and crop protection has placed 4-(Chloromethyl)-2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine at the forefront of synthetic chemistry discussions. Its CAS no 1804007-18-8 is frequently searched in scientific databases, reflecting its relevance in modern research. The compound's trifluoromethoxy group is particularly noteworthy, as it enhances metabolic stability and lipophilicity—key properties for optimizing drug candidates and agrochemicals. This aligns with current trends in the pharmaceutical industry, where fluorine-containing compounds are prized for their ability to improve bioavailability and target specificity.

In the context of green chemistry and sustainable synthesis, 4-(Chloromethyl)-2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine presents both challenges and opportunities. The presence of a chloromethyl group offers a reactive handle for further functionalization, enabling the creation of diverse derivatives with tailored properties. However, researchers are also exploring eco-friendly methods to synthesize and modify this compound, addressing concerns about waste reduction and energy efficiency. These efforts resonate with the broader scientific community's focus on environmentally friendly chemical processes.

Another area of interest is the compound's potential role in heterocyclic chemistry. Pyridine scaffolds are ubiquitous in medicinal chemistry, and the introduction of methoxy and trifluoromethoxy substituents can significantly alter electronic and steric properties. This makes CAS 1804007-18-8 a valuable building block for designing molecules with enhanced binding affinity or selectivity. Recent studies have highlighted its utility in constructing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are hot topics in drug development.

From an analytical perspective, 4-(Chloromethyl)-2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine requires precise characterization techniques due to its complex structure. Advanced methods such as NMR spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC) are essential for verifying its purity and identity. These techniques are frequently discussed in online forums and scientific literature, as researchers seek reliable protocols for handling such specialized compounds.

The commercial availability of CAS no 1804007-18-8 has also sparked interest among suppliers and manufacturers. With the rise of custom synthesis services, companies are increasingly offering this compound to meet the needs of academic and industrial laboratories. This trend reflects the broader shift toward on-demand chemical sourcing, where researchers prioritize access to high-quality, niche intermediates for their projects.

In summary, 4-(Chloromethyl)-2-methoxy-3-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1804007-18-8) represents a fascinating intersection of synthetic chemistry, pharmaceutical research, and sustainable innovation. Its unique structure and reactivity profile make it a compelling subject for ongoing studies, particularly in the development of next-generation therapeutics and agrochemicals. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.